Cas no 380193-59-9 (3-{1,1'-biphenyl-4-yloxy}-6-ethyl-7-hydroxy-4H-chromen-4-one)

• Product Name: 3-{1,1'-biphenyl-4-yloxy}-6-ethyl-7-hydroxy-4H-chromen-4-one
• CAS No: 380193-59-9
• MF: C₂₃H₁₈O₄
• MW: 358.386626720428
• CID: 3097993
• PubChem ID: 5506073
• Update Time: 2025-06-13

3-{1,1'-biphenyl-4-yloxy}-6-ethyl-7-hydroxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-biphenylyloxy)-6-ethyl-7-hydroxy-4H-chromen-4-one
• 3-{1,1'-biphenyl-4-yloxy}-6-ethyl-7-hydroxy-4H-chromen-4-one
• 3-{[1,1'-biphenyl]-4-yloxy}-6-ethyl-7-hydroxy-4H-chromen-4-one
• 6-ethyl-7-hydroxy-3-(4-phenylphenoxy)chromen-4-one
• AKOS000115760
• 380193-59-9
• 3-([1,1'-biphenyl]-4-yloxy)-6-ethyl-7-hydroxy-4h-chromen-4-one
• Z56812744
• 6-ethyl-7-hydroxy-3-(4-phenylphenoxy)-4H-chromen-4-one
• EN300-03077
• Oprea1_812424
• CS-0348668
• 3-(Biphenyl-4-yloxy)-6-ethyl-7-hydroxy-chromen-4-one

• Inchi： 1S/C23H18O4/c1-2-15-12-19-21(13-20(15)24)26-14-22(23(19)25)27-18-10-8-17(9-11-18)16-6-4-3-5-7-16/h3-14,24H,2H2,1H3
• InChI Key： LVHYFLNKKPTVQB-UHFFFAOYSA-N
• SMILES： O1C=C(C(C2=C1C=C(C(CC)=C2)O)=O)OC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 358.12050905Da
• Monoisotopic Mass: 358.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-{1,1'-biphenyl-4-yloxy}-6-ethyl-7-hydroxy-4H-chromen-4-one

Recent Advances in the Study of 3-{1,1'-biphenyl-4-yloxy}-6-ethyl-7-hydroxy-4H-chromen-4-one (CAS: 380193-59-9)

In recent years, the compound 3-{1,1'-biphenyl-4-yloxy}-6-ethyl-7-hydroxy-4H-chromen-4-one (CAS: 380193-59-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chromenone derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural properties and biological activities. The following research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-{1,1'-biphenyl-4-yloxy}-6-ethyl-7-hydroxy-4H-chromen-4-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the production process. These advancements are crucial for scaling up production for preclinical and clinical studies, ensuring a consistent supply of high-quality material for further investigation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on specific kinase pathways, which are often dysregulated in various cancers. In vitro and in vivo experiments have demonstrated its ability to induce apoptosis and inhibit proliferation in cancer cell lines, making it a promising candidate for oncology drug development. Additionally, its selectivity profile suggests a favorable safety margin, which is a critical consideration for therapeutic agents.

Beyond its anticancer properties, recent research has explored the anti-inflammatory and neuroprotective effects of 3-{1,1'-biphenyl-4-yloxy}-6-ethyl-7-hydroxy-4H-chromen-4-one. Preliminary data indicate that it can modulate inflammatory cytokines and protect neuronal cells from oxidative stress, opening new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings highlight the compound's versatility and potential for multitarget therapy.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which need to be addressed through structural modifications or formulation strategies. Ongoing research is focused on optimizing these parameters to improve the compound's drug-like properties and enhance its clinical translatability.

In conclusion, 3-{1,1'-biphenyl-4-yloxy}-6-ethyl-7-hydroxy-4H-chromen-4-one represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and therapeutic potential underscore the importance of continued investigation. Future studies should prioritize addressing the current limitations and exploring its efficacy in more complex disease models, paving the way for its eventual clinical application.